Cas no 62123-80-2 (Ethyl 3-bromobenzoyl formate)
Ethyl 3-bromobenzoyl formate structure
Product Name:Ethyl 3-bromobenzoyl formate
CAS No:62123-80-2
MF:C10H9BrO3
MW:257.080662488937
CID:956186
PubChem ID:12252915
Update Time:2025-04-19
Ethyl 3-bromobenzoyl formate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-(3-bromophenyl)-2-oxoacetate
- Ethyl 3-bromobenzoyl formate
- (3-bromophenyl)-oxoacetic acid ethyl ester
- 3-Brom-phenylglyoxylsaeure-ethylester
- ethyl (3-bromophenyl)(oxo)acetate
- ethyl 2-(3-bromo-phenyl)-2-oxo-acetate
- AKOS016016980
- ethyl2-(3-bromophenyl)-2-oxoacetate
- SCHEMBL2006360
- DA-34542
- DTXSID50482539
- SVPWKTIUMGLHFL-UHFFFAOYSA-N
- (3-Bromo-phenyl)-oxo-acetic acid ethyl ester
- CS-0315755
- 3-Bromo-oxo-benzeneacetic acid ethyl ester
- 62123-80-2
- MFCD07698676
- A10045
-
- MDL： MFCD07698676
- Inchi： 1S/C10H9BrO3/c1-2-14-10(13)9(12)7-4-3-5-8(11)6-7/h3-6H,2H2,1H3
- InChI Key： SVPWKTIUMGLHFL-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(C(C(=O)OCC)=O)=C1
Computed Properties
- Exact Mass: 255.97400
- Monoisotopic Mass: 255.97351g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- Density: 1.48
- Boiling Point: 323.6°C at 760 mmHg
- Flash Point: 149.5°C
- Refractive Index: 1.546
- PSA: 43.37000
- LogP: 2.19490
Ethyl 3-bromobenzoyl formate Customs Data
- HS CODE：2918300090
- Customs Data：
China Customs Code:
2918300090Overview:
2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
Ethyl 3-bromobenzoyl formate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013025851-250mg |
Ethyl (3-bromophenyl)(oxo)acetate |
62123-80-2 | 97% | 250mg |
$470.40 | 2023-09-01 | |
| Alichem | A013025851-500mg |
Ethyl (3-bromophenyl)(oxo)acetate |
62123-80-2 | 97% | 500mg |
$782.40 | 2023-09-01 | |
| Alichem | A013025851-1g |
Ethyl (3-bromophenyl)(oxo)acetate |
62123-80-2 | 97% | 1g |
$1549.60 | 2023-09-01 | |
| TRC | E066055-250mg |
Ethyl 3-bromobenzoyl formate |
62123-80-2 | 250mg |
$ 295.00 | 2022-06-05 | ||
| TRC | E066055-500mg |
Ethyl 3-bromobenzoyl formate |
62123-80-2 | 500mg |
$ 485.00 | 2022-06-05 | ||
| Chemenu | CM153396-5g |
Ethyl 3-bromobenzoyl formate |
62123-80-2 | 95% | 5g |
$439 | 2023-01-09 | |
| Chemenu | CM153396-10g |
Ethyl 3-bromobenzoyl formate |
62123-80-2 | 95% | 10g |
$617 | 2023-01-09 | |
| Chemenu | CM153396-25g |
Ethyl 3-bromobenzoyl formate |
62123-80-2 | 95% | 25g |
$884 | 2023-01-09 | |
| Fluorochem | 200968-1g |
Ethyl 3-bromobenzoyl formate |
62123-80-2 | 95% | 1g |
￡399.00 | 2022-03-01 | |
| Fluorochem | 200968-2g |
Ethyl 3-bromobenzoyl formate |
62123-80-2 | 95% | 2g |
￡658.00 | 2022-03-01 |
Ethyl 3-bromobenzoyl formate Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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